myo-Inositol 1,3,4,6-tetrakis-phosphate ammonium salt

Specification

• Description: Inositol phosphates are important signaling molecules involved in numerous cellular functions. Inositol 1,3,4,6-tetrakissphosphate (Ins(1,3,4,6)P4) is an intermediate in the synthesis of InsP6 (phytic acid), being phosphorylated by Ins(1,3,4,6)P4 5-kinase to Ins(1,3,4,5,6)P5. It is formed from Ins(1,3,4)P3 by Ins(1,3,4)P3 5,6-kinase.; The inositol phosphates (IPs) are a family of molecules produced by altering the phosphorylation status of each of the six carbons on the cyclic inositol structure. They act as second messengers, regulating a wide array of cellular functions. D-myo-inositol-1,3,4,6-tetraphosphate(Ins(1,3,4,6)-P4) largely acts an intermediate, serving as substrate for inositol-1,3,4,6-tetraphosphate 5-kinase to produce inositol-1,3,4,5,6-pentaphosphate, or inositol-1,3,4,6-tetraphosphate 2-kinase to give inositol-1,2,3,4,6-pentaphosphate. These inositol pentaphosphates can be further phosphorylated to produce inositol-1,2,3,4,5,6-hexakisphosphate, or phytic acid, which serves diverse roles in eukaryotic tissues. Ins(1,3,4,6)-P4 is a poor activator of the inositol 1,4,5-trisphospate receptor in vitro. Other functions of this IP remain to be elucidated.
• CAS No.: 142507-74-2
• Molecular Formula: C6H12O18P4 · 4NH4
• Molecular Weight: 568.2
• IUPAC Name: azane;[(1S,3R,4R,6S)-2,5-dihydroxy-3,4,6-triphosphonooxycyclohexyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C6H16O18P4.8H3N/c7-1-3(21-25(9,10)11)5(23-27(15,16)17)2(8)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);8*1H3/t1?,2?,3-,4+,5-,6+
• Standard InChI Key: DOJNAPODMFHFNA-GUBBRYCUSA-N
• SMILES: C1(C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O.N.N.N.N.N.N.N.N
• Appearance: Assay:≥95%A lyophilized powder